Cas no 120893-63-2 (Benzonitrile,4-(pentyloxy)-)

• Product Name: Benzonitrile,4-(pentyloxy)-
• CAS No: 120893-63-2
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• MDL: MFCD00143368
• CID: 133244
• PubChem ID: 9990054
• Update Time: 2025-04-19

Benzonitrile,4-(pentyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-(pentyloxy)-
• 4-N-PENTYLOXYBENZONITRILE
• 4-pentoxybenzonitrile
• 1-(4-cyanophenyl)oxypentane
• 4-(PENTYLOXY)BENZONITRILE
• 4-pentyloxybenzenecarbonitrile
• 4-PENTYLOXYBENZONITRILE
• 4-n-Pentoxybenzonitrile
• ANZLXEJIUCCEBJ-UHFFFAOYSA-N
• SCHEMBL8521292
• AKOS000198119
• MFCD00143368
• FT-0695639
• CS-0366481
• Benzonitrile, 4-(pentyloxy)-
• DTXSID10433744
• 120893-63-2

• MDL： MFCD00143368
• Inchi： 1S/C12H15NO/c1-2-3-4-9-14-12-7-5-11(10-13)6-8-12/h5-8H,2-4,9H2,1H3
• InChI Key： ANZLXEJIUCCEBJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=CC=1)CCCCC

Computed Properties

• Exact Mass: 189.11500
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02000
• LogP: 3.12728

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers